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Compound of Interest

Compound Name: 2,3-Difluoro-4-iodobenzaldehyde

Cat. No.: B1292693

An In-depth Technical Guide to 2,3-Difluoro-4-iodobenzaldehyde

This technical guide provides comprehensive information on the chemical properties of 2,3-
Difluoro-4-iodobenzaldehyde, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Data

2,3-Difluoro-4-iodobenzaldehyde is a substituted aromatic compound that is useful as a
building block in organic synthesis. Its key quantitative data are summarized below.

Property Value Source
Molecular Formula C7HsF210 [1][2]
Molecular Weight 268.00 g/mol [1112]
CAS Number 885590-99-8 [11[2]

Chemical Structure

The structure of 2,3-Difluoro-4-iodobenzaldehyde consists of a benzene ring substituted with
two fluorine atoms, an iodine atom, and a formyl (aldehyde) group.

Caption: Chemical structure of 2,3-Difluoro-4-iodobenzaldehyde.
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Experimental Protocols

As a chemical intermediate, 2,3-Difluoro-4-iodobenzaldehyde is typically used in multi-step
synthetic pathways. A representative experimental protocol would involve its use in cross-
coupling reactions, such as the Suzuki or Sonogashira reactions, where the iodine atom is
replaced by another functional group. The specific conditions (catalyst, base, solvent,
temperature) would depend on the desired product.

It is important to note that this compound is not known to have biological activity and therefore
is not associated with any signaling pathways.

Safety and Handling

Store under an inert gas (nitrogen or argon) at 2—8 °C.[2] It is typically supplied as a pale
yellow powder.[2] Standard laboratory safety precautions, including the use of personal
protective equipment, should be followed when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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